Cas no 206131-74-0 (2(5H)-Furanone, 5-methyl-3-(9Z,13Z,17Z)-9,13,17-triacontatrien-1-yl-, (5S)-)

206131-74-0 structure
Product name:2(5H)-Furanone, 5-methyl-3-(9Z,13Z,17Z)-9,13,17-triacontatrien-1-yl-, (5S)-
2(5H)-Furanone, 5-methyl-3-(9Z,13Z,17Z)-9,13,17-triacontatrien-1-yl-, (5S)- Chemical and Physical Properties
Names and Identifiers
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- 2(5H)-Furanone, 5-methyl-3-(9Z,13Z,17Z)-9,13,17-triacontatrien-1-yl-, (5S)-
- DTXSID801151822
- (2S)-2-methyl-4-[(9Z,13Z,17Z)-triaconta-9,13,17-trienyl]-2H-uran-5-one
- (5S)-5-Methyl-3-(9Z,13Z,17Z)-9,13,17-triacontatrien-1-yl-2(5H)-furanone
- CHEBI:188036
- Chatenaytrienin 2
- 206131-74-0
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- Inchi: 1S/C35H60O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-34-32-33(2)37-35(34)36/h14-15,18-19,22-23,32-33H,3-13,16-17,20-21,24-31H2,1-2H3/b15-14-,19-18-,23-22-/t33-/m0/s1
- InChI Key: GTXRLWWQVRDMLK-NTMIIVPOSA-N
- SMILES: O1[C@@H](C)C=C(CCCCCCCC/C=C\CC/C=C\CC/C=C\CCCCCCCCCCCC)C1=O
Computed Properties
- Exact Mass: 512.45933115g/mol
- Monoisotopic Mass: 512.45933115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 37
- Rotatable Bond Count: 26
- Complexity: 640
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13.8
- Topological Polar Surface Area: 26.3Ų
2(5H)-Furanone, 5-methyl-3-(9Z,13Z,17Z)-9,13,17-triacontatrien-1-yl-, (5S)- Related Literature
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Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
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Huang Zhou,Jian Zhang,Ibrahim Saana Amiinu,Chenyu Zhang,Xiaobo Liu,Wenmao Tu,Mu Pan,Shichun Mu Phys. Chem. Chem. Phys., 2016,18, 10392-10399
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Satyam Kumar,G. D. Dwivedi,Shiv Kumar,R. B. Mathur,U. Saxena,A. K. Ghosh,Amish G. Joshi,H. D. Yang,Sandip Chatterjee Dalton Trans., 2015,44, 3109-3117
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Laura Ciammaruchi,Osnat Zapata-Arteaga,Edgar Gutiérrez-Fernández,Mariano Campoy-Quiles Mater. Adv., 2020,1, 2846-2861
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Dorsasadat Safanama,Neeraj Sharma,Rayavarapu Prasada Rao,Helen E. A. Brand,Stefan Adams J. Mater. Chem. A, 2016,4, 7718-7726
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